3-(3-Chlorophenyl)-4'-carboethoxypropiophenone
Overview
Description
The compound "3-(3-Chlorophenyl)-4'-carboethoxypropiophenone" is not directly studied in the provided papers. However, the papers do provide insights into related chlorophenyl compounds and their properties, which can be useful in understanding the chemical behavior and characteristics of similar compounds. Chlorophenols, in general, are of interest due to their environmental impact and the need for methods to analyze and degrade these pollutants .
Synthesis Analysis
None of the provided papers directly address the synthesis of "3-(3-Chlorophenyl)-4'-carboethoxypropiophenone". However, the use of chlorophenols and related compounds in various chemical reactions suggests that standard organic synthesis techniques involving halogenated aromatic compounds could be applicable. For instance, the photolysis of 4-chlorophenol has been studied, which could provide insights into the reactivity of the chlorophenyl group in light-induced reactions .
Molecular Structure Analysis
The molecular structure of chlorophenyl compounds has been analyzed using various computational methods, such as Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT). These methods help in understanding the optimized molecular structure, spectroscopic characterization, and electronic interactions of such compounds . Although "3-(3-Chlorophenyl)-4'-carboethoxypropiophenone" is not specifically mentioned, the structural analysis of similar molecules can provide a basis for predicting its molecular geometry and electronic properties.
Chemical Reactions Analysis
The papers discuss the chemical behavior of chlorophenols, including their photolysis and electrochemical detection. For example, the photolysis of 4-chlorophenol leads to the formation of carbene and phenoxyl radicals, indicating a pathway for the degradation of chlorophenol pollutants . Additionally, the electrochemical analysis of chlorinated phenols using a boron-doped diamond microelectrode demonstrates the potential for sensitive detection of these compounds .
Physical and Chemical Properties Analysis
The physical and chemical properties of chlorophenyl compounds can be inferred from the analytical techniques described. High-performance liquid chromatography (HPLC) methods have been established for the quantitative and qualitative analysis of dimethoxy-chloro-dibenzophenone derivatives, which could be adapted for the analysis of "3-(3-Chlorophenyl)-4'-carboethoxypropiophenone" . The use of 2-chloro-4,4,5,5-tetramethyl-1,3,2-dioxaphospholane in 31P NMR analysis of lignins also highlights the importance of chlorinated compounds in analytical chemistry .
Future Directions
Mechanism of Action
Target of Action
It’s structurally similar to carbonyl cyanide m-chlorophenyl hydrazone (cccp), which is known to inhibit oxidative phosphorylation .
Mode of Action
Cccp, a structurally similar compound, acts as an ionophore, reducing the ability of atp synthase to function optimally . It causes an uncoupling of the proton gradient established during the normal activity of electron carriers in the electron transport chain .
Biochemical Pathways
Cccp disrupts the electron transport chain, affecting the oxidative phosphorylation pathway .
Result of Action
Cccp generally causes the gradual destruction of living cells and death of the organism .
properties
IUPAC Name |
ethyl 4-[3-(3-chlorophenyl)propanoyl]benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClO3/c1-2-22-18(21)15-9-7-14(8-10-15)17(20)11-6-13-4-3-5-16(19)12-13/h3-5,7-10,12H,2,6,11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYGDBMYCNQTDLM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)C(=O)CCC2=CC(=CC=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80644421 | |
Record name | Ethyl 4-[3-(3-chlorophenyl)propanoyl]benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80644421 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
316.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Chlorophenyl)-4'-carboethoxypropiophenone | |
CAS RN |
898762-44-2 | |
Record name | Ethyl 4-[3-(3-chlorophenyl)-1-oxopropyl]benzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898762-44-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 4-[3-(3-chlorophenyl)propanoyl]benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80644421 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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